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Abstract

DCGO04 is a potent, irreversible, activity-based probe (ABP) widely utilized in chemical biology
and proteomics to study the activity of papain-family cysteine proteases. Structurally, it is a
derivative of the natural product E-64, a well-characterized cysteine protease inhibitor. DCG04
is composed of a peptide backbone that provides specificity, an epoxide "warhead" that
covalently modifies the active site cysteine of the target protease, and a biotin tag for affinity
purification and detection. This technical guide provides a comprehensive overview of the
structure, chemical properties, and common experimental applications of DCGO04, intended for
researchers and professionals in drug development and related scientific fields.

Structure and Chemical Properties

DCGO04 is a complex molecule designed for high specificity and utility in biological systems. Its
structure is tripartite, consisting of a recognition element, a reactive group, and a reporter tag.

Molecular Structure

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15576931#bc-rfq
https://www.benchchem.com/product/b15576931/docs?utm_src=pdf-body#dcg04-an-in-depth-technical-guide-to-its-structure-and-chemical-properties
https://www.benchchem.com/product/b15576931/docs?utm_src=pdf-body#dcg04-an-in-depth-technical-guide-to-its-structure-and-chemical-properties
https://www.benchchem.com/product/b15576931/docs?utm_src=pdf-body#dcg04-an-in-depth-technical-guide-to-its-structure-and-chemical-properties
https://www.benchchem.com/product/b15576931/docs?utm_src=pdf-body#dcg04-an-in-depth-technical-guide-to-its-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The core of DCGO04 is a peptide sequence, typically Leucine-Tyrosine, which is recognized by

the target cysteine proteases. This peptide is C-terminally modified with an epoxide ring, the

reactive "warhead" that forms a covalent bond with the active site cysteine residue of the

protease. The N-terminus of the peptide is linked to a biotin molecule via an amino caproic acid

(Acp) spacer and a lysine residue, which serves as an affinity handle for downstream

applications.

Chemical Properties

Quantitative data on the physicochemical properties of DCGO04 are not extensively reported in

publicly available literature. However, based on its structure and common laboratory use, the

following properties can be summarized.

Property Value Source/Comment
Chemical Formula C43H66N8011S [1]
Molecular Weight 903.11 g/mol [1]
Exact Mass 902.4572 [1]
] ) ] General observation from
Appearance White to off-white solid o )
supplier information.
Soluble in DMSO. Information Commonly dissolved in DMSO
Solubility on solubility in water and for stock solutions in
ethanol is not readily available.  experimental protocols.
_ _ Not reported in available
Melting Point ) -
literature.
- ) Not reported in available
Boiling Point -

literature.

Storage Conditions

Store at -20°C for long-term

storage.

Recommended for maintaining

the integrity of the compound.

Elemental Analysis:
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Element Percentage
Carbon 57.19%
Hydrogen 7.37%
Nitrogen 12.41%
Oxygen 19.49%
Sulfur 3.55%

Mechanism of Action

DCGO04 functions as an irreversible inhibitor of cysteine proteases. The peptide portion of the
molecule directs it to the active site of the protease. The electrophilic epoxide ring is then

attacked by the nucleophilic thiol group of the active site cysteine residue. This results in the
formation of a stable thioether bond, covalently linking DCGO04 to the protease and rendering

the enzyme inactive.

DCGO04 Probe - " I
Active Cysteine Protease Covalent Modification

Nucleophilic Attack
DCG04 Binding to Active Site » Cysteine Protease by Cys-SH on Epoxide Inactive Protease
(Biotin-Peptide-Epoxide) (Active Site with Cys-SH) (Covalently Modified Cys-S-DCG04)

Click to download full resolution via product page
Mechanism of covalent inhibition of a cysteine protease by DCGO04.

Experimental Protocols

DCGO04 is a versatile tool in proteomics research. Below are detailed methodologies for its

common applications.

Activity-Based Protein Profiling (ABPP) of Cysteine
Proteases in Cell Lysates
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This protocol describes the labeling of active cysteine proteases in a complex protein mixture.

Materials:

Cells or tissue of interest

Lysis Buffer: 50 mM Tris-HCI (pH 7.5), 150 mM NacCl, 1% Triton X-100, and protease
inhibitor cocktail (without cysteine protease inhibitors)

DCGO04 stock solution (10 mM in DMSO)
Protein concentration assay kit (e.g., BCA)
SDS-PAGE reagents and equipment

Streptavidin-HRP conjugate and chemiluminescence detection reagents

Procedure:

Lysate Preparation: Harvest cells or homogenize tissue and lyse in ice-cold Lysis Buffer.
Protein Quantification: Determine the protein concentration of the lysate.

Labeling Reaction: Dilute the lysate to a final protein concentration of 1-2 mg/mL in Lysis
Buffer. Add DCGO04 to a final concentration of 1-10 yuM.

Incubation: Incubate the reaction mixture for 30-60 minutes at 37°C.

SDS-PAGE: Quench the reaction by adding 4x Laemmli sample buffer and boiling for 5
minutes. Separate the labeled proteins by SDS-PAGE.

Detection: Transfer the proteins to a PVDF membrane. Block the membrane and then probe
with streptavidin-HRP. Detect the biotinylated (DCGO04-labeled) proteins by
chemiluminescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15576931/docs#dcg04-an-in-depth-technical-guide-to-its-structure-and-chemical-properties
https://www.benchchem.com/product/b15576931/docs#dcg04-an-in-depth-technical-guide-to-its-structure-and-chemical-properties
https://www.benchchem.com/product/b15576931?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

